Cas no 91505-28-1 (2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL-)

91505-28-1 structure
Product Name:2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL-
CAS No:91505-28-1
Molecular Formula:C6H5O2SCl
Molecular Weight:176.621
CID:3279136
PubChem ID:13376220
2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL- Properties
Names and Identifiers
-
- 2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL-
- 5-Chloro-3-methylthiophene-2-carboxylic acid
- 91505-28-1
- 5-Chloro-3-methylthiophene-2-carboxylicacid
- SCHEMBL3425861
- NELGVVDDIWKCLC-UHFFFAOYSA-N
- 5-Chloro-3-methyl-thiophene-2-carboxylic acid
- methyl 5-chloro-thiophene-2-carboxylic acid
-
- InChIKey: NELGVVDDIWKCLC-UHFFFAOYSA-N
- Inchi: InChI=1S/C6H5ClO2S/c1-3-2-4(7)10-5(3)6(8)9/h2H,1H3,(H,8,9)
Computed Properties
- Exact Mass: 175.9698783g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 175.9698783g/mol
- Heavy Atom Count: 10
- Complexity: 151
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 65.5Ų
2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL- Related Literature
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Riho Matsumoto,Yoshitaka Nakagawa,Hiroyuki Kageyama,Yuya Oaki,Hiroaki Imai CrystEngComm, 2016,18, 6138-6142
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Marvin Mecwan,Reihaneh Haghniaz,Alireza Hassani Najafabadi,Kalpana Mandal,Vadim Jucaud,Johnson V. John,Ali Khademhosseini Biomater. Sci., 2023,11, 949-963
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Ji Eon Kim,Yun-Bin Cho,Chongmok Lee,Youngmi Lee Phys. Chem. Chem. Phys., 2013,15, 15365-15370
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Yanming Miao RSC Adv., 2015,5, 76804-76812
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Frederick E. Pinkerton,Martin S. Meyer,Terrence J. Udovic Chem. Commun., 2011,47, 4102-4104
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Sung-Seen Choi,Yeowool Kim,Hyuk-Min Kwon RSC Adv., 2014,4, 31113-31119
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Alberto Otero-de-la-Roza,Erin R. Johnson,Julia Contreras-García Phys. Chem. Chem. Phys., 2012,14, 12165-12172
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Aurélien R. Willauer,Iskander Douair,Anne-Sophie Chauvin,Farzaneh Fadaei-Tirani,Laurent Maron,Marinella Mazzanti Chem. Sci., 2022,13, 681-691
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Yuyuan Xiao,Rong Sun,Jiefeng Liang,Yuhui Fang,Zheng Liu,Shangda Jiang,Bingwu Wang,Wenliang Huang Inorg. Chem. Front., 2021,8, 2591-2602
91505-28-1 (2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL-) Related Products
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